Cas no 868152-90-3 (N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide
• CAS No: 868152-90-3
• MF: C₁₅H₉ClN₂O₄
• MW: 316.695962667465
• CID: 5948249
• PubChem ID: 1382939
• Update Time: 2025-06-11

N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide
• N-(4-chlorophenyl)-5-nitrobenzofuran-2-carboxamide
• F1726-0183
• SR-01000014609-1
• AKOS002235208
• 868152-90-3
• SR-01000014609

• Inchi： 1S/C15H9ClN2O4/c16-10-1-3-11(4-2-10)17-15(19)14-8-9-7-12(18(20)21)5-6-13(9)22-14/h1-8H,(H,17,19)
• InChI Key： DLMLBYFJYJQFDE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2C=C1C(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 316.0250845g/mol
• Monoisotopic Mass: 316.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide (CAS: 868152-90-3)

N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide (CAS: 868152-90-3) is a benzofuran derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique chemical structure featuring a nitro group and a chlorophenyl moiety, has been investigated for its biological activities, particularly in the context of antimicrobial and anticancer research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step reaction sequence, starting with the nitration of 1-benzofuran-2-carboxylic acid, followed by amide coupling with 4-chloroaniline. The optimized protocol not only increased the efficiency of the synthesis but also reduced the formation of by-products, making it more suitable for large-scale production.

The antimicrobial potential of N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide has been a major area of investigation. A 2022 study in Antimicrobial Agents and Chemotherapy demonstrated that the compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to inhibit bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Additionally, the compound showed synergistic effects when combined with existing antibiotics, suggesting its potential as an adjunct therapy for resistant infections.

In the realm of anticancer research, N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide has shown promising results in preclinical models. A recent study in Molecular Cancer Therapeutics (2023) revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. The researchers identified that the nitro group plays a critical role in generating reactive oxygen species (ROS), which subsequently trigger DNA damage and cell death. Furthermore, the compound exhibited selective toxicity toward cancer cells, sparing normal cells, which highlights its potential as a targeted therapeutic agent.

Despite these promising findings, challenges remain in the development of N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability due to its poor solubility and rapid metabolism. To address this, researchers have explored various formulation strategies, including nanoparticle-based delivery systems and prodrug approaches. A 2023 study in the European Journal of Pharmaceutics and Biopharmaceutics reported significant improvements in the compound's bioavailability when encapsulated in polymeric nanoparticles, paving the way for further clinical development.

In conclusion, N-(4-chlorophenyl)-5-nitro-1-benzofuran-2-carboxamide (CAS: 868152-90-3) represents a promising candidate for antimicrobial and anticancer therapy. Recent advancements in its synthesis, mechanistic understanding, and formulation have brought it closer to clinical application. However, further studies are needed to fully elucidate its safety profile and efficacy in vivo. The ongoing research on this compound underscores the importance of benzofuran derivatives in drug discovery and their potential to address unmet medical needs.